Cas no 1806751-67-6 (2-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1806751-67-6
• MF: C₉H₅F₈NO₂
• MW: 311.128730535507
• CID: 4841937
• Update Time: 2025-05-19

2-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C9H5F8NO2/c1-19-6-4(7(10)11)18-2-3(8(12,13)14)5(6)20-9(15,16)17/h2,7H,1H3
• InChI Key： VMMPOCSOOHYONB-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(F)F)C(=C1OC(F)(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 3.5
• Topological Polar Surface Area: 31.4

Additional information on 2-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

Comprehensive Overview of 2-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1806751-67-6)

2-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1806751-67-6) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and advanced material science. This compound, characterized by its unique difluoromethyl, trifluoromethoxy, and trifluoromethyl substituents, exhibits remarkable chemical stability and bioactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel crop protection agents and bioactive molecules.

The structural complexity of 2-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1806751-67-6) underscores its versatility. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, which are critical factors in drug design and agrochemical formulations. Recent studies highlight its role in modulating enzyme activity and receptor binding, aligning with the growing demand for fluorinated compounds in precision agriculture and targeted therapies. As sustainability becomes a global priority, this compound's potential to reduce application rates and environmental impact is a key area of investigation.

In the context of modern agricultural challenges, such as pesticide resistance and climate change, 2-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1806751-67-6) offers a promising solution. Its trifluoromethylpyridine core is known to enhance herbicidal and fungicidal efficacy, addressing the need for next-generation crop protection products. Industry leaders are actively patenting derivatives of this compound, reflecting its commercial viability. Additionally, its compatibility with integrated pest management (IPM) systems aligns with the rising trend of sustainable farming practices.

From a synthetic chemistry perspective, the preparation of 2-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1806751-67-6) involves multi-step fluorination and functionalization processes. Advanced techniques such as electrophilic fluorination and cross-coupling reactions are often employed to achieve high yields and purity. The compound's robustness under various reaction conditions makes it a preferred choice for industrial-scale production. Researchers are also exploring its use in catalytic systems and as a building block for high-performance materials, such as liquid crystals and polymers.

The pharmacological potential of 2-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1806751-67-6) is another area of intense study. Fluorinated pyridines are increasingly recognized for their ability to improve drug bioavailability and target specificity. This compound's unique substitution pattern may offer advantages in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents. With the pharmaceutical industry's shift toward personalized medicine, such tailored molecular designs are gaining traction.

Environmental and regulatory considerations are paramount when working with fluorinated compounds. 2-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1806751-67-6) is subject to rigorous safety assessments to ensure compliance with global chemical regulations. Its biodegradation pathways and ecotoxicological profiles are under scrutiny to mitigate potential risks. These evaluations are critical for its adoption in commercial applications, particularly in regions with stringent environmental policies.

In summary, 2-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1806751-67-6) represents a cutting-edge example of fluorinated heterocyclic chemistry. Its multifaceted applications in agriculture, medicine, and materials science underscore its importance in contemporary research and development. As innovation in fluorine chemistry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry today.